Cas no 3650-93-9 (5-Carboxycytosine)

• Product Name: 5-Carboxycytosine
• CAS No: 3650-93-9
• MF: C₅H₅N₃O₃
• MW: 155.111500501633
• MDL: MFCD00047368
• CID: 317338
• PubChem ID: 77213
• Update Time: 2025-04-19

5-Carboxycytosine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-hydroxy-5-pyrimidinecarboxylic acid
• 4-Amino-2-hydroxypyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylicacid, 6-amino-1,2-dihydro-2-oxo-
• 6-amino-1,2-dihydro-2-oxo-5-Pyrimidinecarboxylic acid
• 6-amino-2-oxo-1H-pyrimidine-5-carboxylic acid
• 4-amino-2-hydroxy-5-pyrimidinecarboxylic acid(SALTDATA: FREE)
• 4-amino-2-oxo-1,2-dihydro-5-pyrimidinecarboxylic acid
• 4-Amino-2-oxo-1,2-dihydro-pyrimidin-5-carbonsaeure
• 4-amino-2-oxo-1,2-dihydropyrimidine-5-carboxylic acid
• 4-Amino-5-carboxy-2-hydroxy-pyrimidin
• 5-Carboxy-cytosin
• 5-carboxylcytosine
• Cytosine-5-carboxylic acid
• 5-Carboxy-cytosine
• 6-Amino-2-oxo-1,2-dihydro-pyrimidine-5-car boxylic acid
• 5-CARBOXYCYTOSINE
• 3650-93-9
• 760CU98B9K
• 4-amino-2-oxopyrimidine-5-carboxylic acid
• CHEBI:76793
• NSC 9309
• 4-amino-2-oxo-1,2-dihydro-pyrimidine-5-carboxylic acid, AldrichCPR
• NSC9309
• FT-0684109
• 4-AMINO-2-HYDROXYPYRIMIDINE-5-CARBOXYLIC ACID HYDROBROMIDE
• D94964
• 5-PYRIMIDINECARBOXYLIC ACID, 6-AMINO-1,2-DIHYDRO-2-OXO-
• BB 0248369
• MFCD00047368
• NS00030053
• A874338
• AS-76797
• NSC-9309
• 5-Pyrimidinecarboxylic acid, 4-amino-1,2-dihydro-2-oxo-
• EINECS 222-890-1
• DTXSID70190003
• AKOS005143089
• CS-0045904
• 1RT
• UNII-760CU98B9K
• SCHEMBL4359910
• AKOS006345200
• SB57388
• Q27146335
• EN300-7691553
• STL582075
• 6-Amino-1,2-dihydro-2-oxo-5-pyrimidinecarboxylic Acid; 5-Carboxycytosine; 5caC; Cytosine-5-carboxylic Acid; NSC 9309
• BLQMCTXZEMGOJM-UHFFFAOYSA-N
• ALBB-017210
• STL513101
• DB-069393
• 5-pyrimidinecarboxylic acid, 4-amino-2-hydroxy-
• 5-Carboxycytosine

• MDL： MFCD00047368
• Inchi： 1S/C5H5N3O3/c6-3-2(4(9)10)1-7-5(11)8-3/h1H,(H,9,10)(H3,6,7,8,11)
• InChI Key： BLQMCTXZEMGOJM-UHFFFAOYSA-N
• SMILES： OC(C1C=NC(NC=1N)=O)=O

Computed Properties

• Exact Mass: 155.03300
• Monoisotopic Mass: 155.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: -0.9
• Topological Polar Surface Area: 105A^2

Experimental Properties

• Density: 1.88
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.75
• PSA: 109.33000
• LogP: 0.04380

5-Carboxycytosine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives